4-Methoxy-2-methylpyrimidine-5-carbonitrile

• IUPAC Name: 4-methoxy-2-methylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C7H7N3O/c1-5-9-4-6(3-8)7(10-5)11-2/h4H,1-2H3
• InChI Key: LXZBFZOIXGRGLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C(=N1)OC)C#N
• Molecular Formula: C7H7N3O
• Molecular Weight: 149.15 g/mol

Description

Molecular Structure Analysis

While I found resources that could potentially provide molecular structure analysis, they did not specifically contain information on “4-Methoxy-2-methylpyrimidine-5-carbonitrile”.

Scientific Research Applications

• Pharmacology

  • Pyrimidines display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.
  • Anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators.
  • Literature studies reveal that a large number of pyrimidines exhibit potent anti-inflammatory effects.

• Medical Imaging

  • In the realm of medical diagnostics, pyrimidines play a pivotal role in enhancing imaging techniques.
  • Their high density and efficient light output make them ideal for detecting gamma rays emitted by radioactive tracers, facilitating precise imaging of internal body structures.

• High-Energy Physics

  • Pyrimidines have also found extensive use in high-energy physics experiments.
  • These crystals are integral components of detectors used to study fundamental particles and phenomena, contributing crucial data to our understanding of the universe’s building blocks.

• Homeland Security

  • In the realm of homeland security, pyrimidines are employed in radiation detection devices to safeguard against nuclear threats.
  • Their ability to efficiently detect and distinguish between different types of ionizing radiation makes them indispensable tools for border security, customs inspections, and nuclear facility monitoring.

• Industrial Inspection

  • Pyrimidines are also making waves in the field of industrial inspection.
  • Their superior resolution and sensitivity enable accurate detection of flaws and defects in materials.

• Scientific Research

  • Pyrimidines continue to drive advancements in scientific research across disciplines.
  • From elucidating the mysteries of subatomic particles to probing the depths of outer space, researchers rely on these crystals to deliver accurate and reliable data.

• Biodevices

  • Polymers containing 2-methacryloyloxyethyl phosphorylcholine (MPC), which are inspired by the structure of the cell membrane, have shown an outstanding ability to prevent nonspecific protein adsorption.
  • This property makes MPC polymers excellent materials for the construction of biocompatible surfaces and interfaces with high antibiofouling performance for both macroscopic and microscopic applications.
  • They have applications in microfluidic devices, biosensors/bioprobes, artificial implants, and drug delivery systems.

• Pharmacological Applications

  • Diazine alkaloid (pyridazine, pyrimidine, and pyrazine) scaffold, a widespread two-nitrogen containing compounds in nature (DNA, RNA, flavors, and fragrances), constitutes a central building block for a wide range of pharmacological applications.
  • Diazines are reported to exhibit antimetabolite (antifolate and), anticancer, antibacterial, antiallergic, tyrosine kinase, antimicrobial, calcium channel antagonistic, anti-inflammatory, analgesic, antihypertensive, antileishmanial, antituberculostatic, anticonvulsant, diuretic and potassium-sparing, to antiaggressive activities.

• Biodevices

  • Polymers containing 2-methacryloyloxyethyl phosphorylcholine (MPC), which are inspired by the structure of the cell membrane, have shown an outstanding ability to prevent nonspecific protein adsorption.
  • This property makes MPC polymers excellent materials for the construction of biocompatible surfaces and interfaces with high antibiofouling performance for both macroscopic and microscopic applications.
  • They have applications in microfluidic devices, biosensors/bioprobes, artificial implants, and drug delivery systems.

• Pharmacological Applications

  • Diazine alkaloid (pyridazine, pyrimidine, and pyrazine) scaffold, a widespread two-nitrogen containing compounds in nature (DNA, RNA, flavors, and fragrances), constitutes a central building block for a wide range of pharmacological applications.
  • Diazines are reported to exhibit antimetabolite (antifolate and), anticancer, antibacterial, antiallergic, tyrosine kinase, antimicrobial, calcium channel antagonistic, anti-inflammatory, analgesic, antihypertensive, antileishmanial, antituberculostatic, anticonvulsant, diuretic and potassium-sparing, to antiaggressive activities.